5-Hydroxy-6-nitropyridine-2-carboxylic acid
Overview
Description
5-Hydroxy-6-nitropyridine-2-carboxylic acid is a synthetic intermediate . It plays an important role in the synthesis of various compounds .
Synthesis Analysis
The synthesis of 5-Hydroxy-6-nitropyridine-2-carboxylic acid can be achieved from 2-Bromo-5-nitropyridine .Molecular Structure Analysis
The molecular formula of 5-Hydroxy-6-nitropyridine-2-carboxylic acid is C6H4N2O4 . The molecular weight is 168.11 g/mol . The IUPAC name is 5-nitropyridine-2-carboxylic acid .Chemical Reactions Analysis
5-Hydroxy-6-nitropyridine-2-carboxylic acid reacts with Ln(2)O(3) (Ln = Nd, Sm, Eu, Gd) and oxalic acid (H(2)OX) to generate four novel lanthanide-organic coordination polymeric networks .Physical And Chemical Properties Analysis
5-Hydroxy-6-nitropyridine-2-carboxylic acid is a solid substance . It is soluble in dimethyl sulfoxide . The melting point ranges from 208°C to 212°C .Scientific Research Applications
Anticancer Agents Synthesis
- Pyrido[4,3-b][1,4]oxazines and Pyrido[4,3-b][1,4]thiazines : These compounds, synthesized from derivatives of 5-Hydroxy-6-nitropyridine-2-carboxylic acid, were evaluated for their effects on the proliferation of cultured L1210 cells and survival of mice with P388 leukemia (Temple et al., 1983).
Anticoccidial Activity
- Nitropyridinecarboxamides Synthesis : Research on various nitropyridinecarboxamides, including 5-Hydroxy-6-nitropyridine-2-carboxylic acid derivatives, found that some compounds showed activity against Eimeria tenella, indicating potential in treating coccidiosis (Morisawa et al., 1977).
Electroorganic Synthesis
- Synthesis of 6-Aminonicotinic Acid : This research explored an electrochemical approach for synthesizing 6-aminonicotinic acid, starting from compounds like 5-Hydroxy-6-nitropyridine-2-carboxylic acid (Raju et al., 2003).
Molecular Structure Analysis
- Vibrational Spectroscopy : The study conducted a detailed analysis of the molecular structure and vibrational properties of compounds closely related to 5-Hydroxy-6-nitropyridine-2-carboxylic acid, providing insights into molecular stability and reactivity (Balachandran et al., 2012).
Microbial Transformation
- Transformation by Cunninghamella Elegans : This research investigated the biotransformation of a compound similar to 5-Hydroxy-6-nitropyridine-2-carboxylic acid by the fungus Cunninghamella elegans, producing new compounds with potential pharmaceutical applications (Tully et al., 2012).
Mechanism of Action
Mode of Action
The compound is a derivative of nitropyridine, which is known to undergo various reactions . .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. For 5-Hydroxy-6-nitropyridine-2-carboxylic acid, it is soluble in dimethyl sulfoxide , which could potentially affect its action and stability.
Safety and Hazards
properties
IUPAC Name |
5-hydroxy-6-nitropyridine-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O5/c9-4-2-1-3(6(10)11)7-5(4)8(12)13/h1-2,9H,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPKRZQVKJFIIIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1O)[N+](=O)[O-])C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70484419 | |
Record name | 5-Hydroxy-6-nitropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70484419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
341010-92-2 | |
Record name | 5-Hydroxy-6-nitropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70484419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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